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Introduction
2-Methylvaleryl chloride, systematically known as 2-methylpentanoyl chloride, is a C6 acyl

chloride with the chemical formula C₆H₁₁ClO. As the acid chloride derivative of 2-

methylpentanoic acid, it serves as a highly reactive intermediate in organic synthesis. Its utility

is prominent in the production of pharmaceuticals, agrochemicals, and other fine chemicals

where the introduction of a 2-methylpentanoyl moiety is required.[1] The presence of a chlorine

atom bonded to the carbonyl group renders the molecule highly susceptible to nucleophilic

attack, making it an effective acylating agent.[2] However, this reactivity also necessitates

precise handling and a thorough understanding of its physical properties, chief among them

being its boiling point.

This guide provides a detailed analysis of the boiling point of 2-methylvaleryl chloride,

grounded in fundamental principles of physical chemistry and supported by empirical data. We
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will explore the causal relationships between its molecular structure and boiling point and

provide a field-proven protocol for its experimental determination.

Physicochemical Profile
A summary of the key physical and chemical properties of 2-methylvaleryl chloride is

presented below for quick reference. This data is essential for designing reaction conditions,

purification procedures, and ensuring safe handling.

Property Value Source(s)

Systematic Name 2-Methylpentanoyl chloride [3]

CAS Number 5238-27-7 [3]

Molecular Formula C₆H₁₁ClO [3]

Molecular Weight 134.60 g/mol [3]

Boiling Point
139–144 °C (412–417 K) at

760 mmHg
[4][5]

Density ~0.98 g/cm³ at 25 °C [5]

Refractive Index ~1.425 (n20/D) [5]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Key Characteristics
Pungent odor, moisture-

sensitive, corrosive
[1]

Core Analysis: Determinants of Boiling Point
The boiling point of a substance is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. This physical constant is dictated by the strength of

intermolecular forces holding the liquid molecules together. For 2-methylvaleryl chloride, the

primary factors are dipole-dipole interactions, van der Waals dispersion forces, and molecular

structure.
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Reported Boiling Point Values
Multiple chemical suppliers and databases report the boiling point of 2-methylvaleryl chloride
at standard pressure (760 mmHg) to be in the range of 139–144 °C.[4][5] This value is a critical

parameter for its purification by distillation.

Influence of Intermolecular Forces
The 2-methylvaleryl chloride molecule possesses significant polarity due to the

electronegative oxygen and chlorine atoms attached to the carbonyl carbon. This creates a

permanent dipole moment, leading to dipole-dipole attractions between adjacent molecules.[6]

These forces are stronger than the transient van der Waals forces found in nonpolar molecules

of similar size, but weaker than the hydrogen bonds present in its parent carboxylic acid, 2-

methylpentanoic acid. The absence of hydrogen bonding capability is a key reason why acyl

chlorides have significantly lower boiling points than their corresponding carboxylic acids.[3]

The Critical Role of Molecular Structure: An Isomeric
Comparison
The most insightful analysis of a compound's boiling point comes from comparing it with its

isomers. This approach isolates the effect of molecular shape while keeping molecular weight

constant. The governing principle is that branching in a carbon chain reduces the molecule's

surface area, which in turn weakens the van der Waals dispersion forces, resulting in a lower

boiling point.[7][8]

To validate this principle for acyl chlorides, we first examine the C5 isomers:

Pentanoyl chloride (straight-chain): 125–127 °C

2-Methylbutanoyl chloride (branched): 116–121 °C

3-Methylbutanoyl chloride (branched): 115–117 °C

As predicted, the branched isomers have boiling points approximately 10 °C lower than their

straight-chain counterpart.
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Applying this established causality to 2-methylvaleryl chloride (a C6 acyl chloride), we

compare it to its straight-chain isomer, hexanoyl chloride:

Hexanoyl chloride (straight-chain C6): 150–154 °C[3][4][7][8][9]

2-Methylpentanoyl chloride (branched C6): 139–144 °C[4][5]

The data demonstrates conclusively that the presence of the methyl group at the alpha-position

(C2) in 2-methylpentanoyl chloride lowers its boiling point by approximately 10 °C compared to

the linear hexanoyl chloride. This reduction is a direct consequence of the more compact,

quasi-spherical shape induced by the branching, which minimizes the surface area available

for intermolecular contact.

C6 Acyl Chloride Isomers

Governing Principle

Hexanoyl Chloride
(Straight Chain)
BP: 150-154 °C

2-Methylpentanoyl Chloride
(Branched Chain)
BP: 139-144 °C

  Introduction of
  alpha-methyl branch

Branching → Reduced Surface Area → Weaker van der Waals Forces → Lower Boiling Point

  Validates

Click to download full resolution via product page

Caption: Relationship between branching and boiling point in C6 acyl chlorides.
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Field Application: Experimental Determination of
Boiling Point
The high reactivity, corrosivity, and moisture sensitivity of 2-methylvaleryl chloride demand a

carefully controlled method for boiling point determination. The micro boiling point technique

using a Thiele tube is ideal as it requires a small sample volume and contains the substance,

minimizing exposure.

Self-Validating Protocol for Micro Boiling Point
Determination
This protocol is designed to be self-validating by ensuring slow, uniform heating and precise

observation of the equilibrium point.

Materials:

Thiele tube filled with mineral oil

Thermometer (-10 to 200 °C range)

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heating source (Bunsen burner or heating mantle)

Safety goggles, gloves, and lab coat

Fume hood

Procedure:

Preparation (in a fume hood): Add approximately 0.5 mL of 2-methylvaleryl chloride to the

small test tube.
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Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid.

Assembly: Securely attach the test tube to the thermometer using a rubber band. The bottom

of the test tube should be aligned with the thermometer bulb.

Thiele Tube Setup: Insert the thermometer assembly into the Thiele tube, ensuring the

mineral oil level is above the side-arm junction. The sample should be positioned in the

center of the main body of the tube.

Heating: Gently heat the side arm of the Thiele tube with a slow, even flame or a heating

mantle. The design of the tube facilitates natural convection, ensuring uniform heat

distribution.

First Observation: As the temperature rises, a stream of bubbles will emerge from the open

end of the capillary tube. This occurs as the trapped air expands and is displaced by the

sample's vapor.

Equilibrium Point: Continue heating until a rapid, continuous stream of bubbles is observed.

This indicates the liquid's temperature has exceeded its boiling point.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The rate of bubbling will decrease.

Boiling Point Reading: The boiling point is the temperature at which the bubbling ceases and

the liquid just begins to be drawn back into the capillary tube. This is the precise moment

when the external pressure equals the vapor pressure of the liquid.

Validation: Repeat the heating and cooling cycle to verify the measurement. A consistent

reading confirms the accuracy of the determination.

Safety Causality:

Fume Hood: Acyl chlorides react with atmospheric moisture to release corrosive HCl gas.[1]

Performing the experiment in a fume hood is mandatory to prevent respiratory tract irritation.

Small Sample Size: Minimizes potential hazards in case of accidental spillage or breakage.
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Inert Oil Bath: Provides slow, uniform heating and prevents direct flame contact with the

flammable organic liquid, reducing fire risk.

Preparation

Experiment

Safety Protocol

1. Add 0.5 mL of
2-methylvaleryl chloride

to test tube

2. Insert capillary tube
(open end down)

3. Attach tube
to thermometer

4. Place assembly
into Thiele tube

Assemble Apparatus

5. Gently heat
side arm

6. Observe stream
of bubbles

7. Heat until bubble
stream is rapid

8. Remove heat and
allow to cool

9. Record temperature when
liquid enters capillary

Work in Fume Hood Wear PPE Handle with Care
(Corrosive)
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Click to download full resolution via product page

Caption: Experimental workflow for micro boiling point determination.

Conclusion
The boiling point of 2-methylvaleryl chloride, empirically determined to be in the range of

139–144 °C, is a direct reflection of its molecular properties. Its polarity gives rise to dipole-

dipole interactions, elevating its boiling point above that of comparable nonpolar alkanes.

Crucially, as demonstrated by isomeric analysis, the alpha-methyl branch introduces steric

hindrance that reduces molecular surface area, thereby weakening van der Waals forces and

significantly lowering its boiling point by approximately 10 °C compared to its straight-chain

isomer, hexanoyl chloride. For professionals in research and drug development, a firm grasp of

these fundamental principles is not merely academic; it is essential for the practical design of

purification protocols, the prediction of physical behavior, and the safe and effective handling of

this valuable synthetic intermediate.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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